6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile

• Molecular Formula: C12H9ClN4OS
• Molecular Weight: 292.74 g/mol
• IUPAC Name: 6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C12H9ClN4OS/c1-19-12-16-10(9(6-14)11(18)17-12)15-8-4-2-7(13)3-5-8/h2-5H,1H3,(H2,15,16,17,18)
• InChI Key: SQUUZMFLEULGHS-UHFFFAOYSA-N
• Isomeric SMILES: CSC1=NC(=O)C(=C(N1)NC2=CC=C(C=C2)Cl)C#N

Description

6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile, also known as CEP-701, is a small molecule inhibitor that has shown promising results in the field of cancer research. This compound was first synthesized in the late 1990s and has since been extensively studied for its potential use in cancer treatment.

Mechanism of Action

6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile works by binding to the ATP-binding site of FLT3, preventing the receptor from activating downstream signaling pathways that promote cell survival and proliferation. This leads to the induction of apoptosis in cancer cells and inhibition of tumor growth.
Biochemical and Physiological Effects:
6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile has been shown to have minimal toxicity in animal models and has a favorable pharmacokinetic profile. It is rapidly absorbed and distributed throughout the body, with a half-life of approximately 2 hours. 6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile has been shown to inhibit FLT3 activity in human leukemia cells and induce apoptosis in vitro.

Advantages and Limitations for Lab Experiments

One advantage of 6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile is its specificity for FLT3, which allows for targeted inhibition of this receptor in cancer cells. However, one limitation of 6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile is its moderate potency, which may limit its effectiveness in certain types of cancer. Additionally, the short half-life of 6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile may require frequent dosing in clinical applications.

Future Directions

Future research on 6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile could focus on improving the potency and selectivity of the compound, as well as exploring its potential use in combination with other cancer therapies. Additionally, further studies could investigate the mechanism of action of 6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile in more detail, as well as its potential use in other types of cancer beyond leukemia.

Synthesis Methods

The synthesis of 6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile involves a multi-step process that includes the reaction of 4-chloroaniline with 2-methylthio-4,6-dichloropyrimidine, followed by the addition of cyanide and subsequent hydrolysis to yield the final product. The overall yield of this process is moderate, but improvements have been made to increase the efficiency of the synthesis.

Scientific Research Applications

6-(4-chloroanilino)-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile has been studied extensively for its potential use in the treatment of various types of cancer, including leukemia, lymphoma, and solid tumors. It has been shown to inhibit the activity of the receptor tyrosine kinase FLT3, which is commonly mutated in acute myeloid leukemia (AML). Inhibition of FLT3 has been shown to induce apoptosis (cell death) in leukemia cells and inhibit tumor growth in animal models.